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Compound of Interest

Compound Name: 6-Fluoro-5-methylquinoline

CAS No.: 107224-22-6

Cat. No.: B020613

Get Quote

Executive Summary
6-Fluoro-5-methylquinoline is a specialized heterocyclic building block utilized primarily in the

synthesis of pharmaceutical agents, particularly kinase inhibitors and receptor modulators. Its

structural uniqueness lies in the ortho-positioning of the fluorine and methyl groups on the

benzenoid ring of the quinoline system. This steric and electronic arrangement imparts distinct

lipophilic and metabolic stability profiles compared to its non-fluorinated or non-methylated

analogs.

This guide provides a comprehensive analysis of its physiochemical properties, structural

identification strategies, and handling protocols. Note that due to the regiochemical challenges

in its synthesis, this compound is often encountered as a mixture with its isomer (6-fluoro-7-

methylquinoline) requiring rigorous spectroscopic validation.
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Parameter Data

IUPAC Name 6-Fluoro-5-methylquinoline

Molecular Formula C₁₀H₈FN

Molecular Weight 161.18 g/mol

CAS Number
Not widely listed (Rare Isomer); Analogous to

1128-61-6 (2-Me isomer)

SMILES Cc1c(F)ccc2ncccc12

Appearance Pale yellow oil or low-melting solid (Ambient)

Solubility
Soluble in DCM, DMSO, Methanol, Ethyl

Acetate; Insoluble in Water

Physiochemical Property Estimates
As specific experimental data for this regioisomer is sparse in open literature, the following

values are derived from structure-activity relationship (SAR) data of close analogs (e.g., 6-

fluoroquinoline, 5-methylquinoline).

Property Value / Range Confidence

Boiling Point 255 – 265 °C (at 760 mmHg) High (Predicted)

Melting Point 20 – 45 °C Medium (Likely semi-solid/oil)

Density 1.18 – 1.22 g/cm³ High

LogP 2.6 – 2.8 High

pKa (Conj. Acid) ~4.9 – 5.1 Medium
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Technical Insight: The introduction of the fluorine atom at C6 generally lowers the pKa of the

quinoline nitrogen (normally ~4.9) via inductive withdrawal, but the electron-donating methyl

group at C5 partially counteracts this, restoring basicity closer to the parent quinoline.

Structural Analysis & Spectroscopic Identification
Distinguishing 6-fluoro-5-methylquinoline from its regioisomer (6-fluoro-7-methylquinoline) is

the critical challenge in its production. The Skraup synthesis typically yields a mixture favoring

the 7-methyl isomer due to steric hindrance at the 5-position.

1H NMR Diagnostic Logic
The most reliable method for identification is Proton NMR, specifically analyzing the coupling

constants of the protons on the benzenoid ring.

H4 Proton (Pyridine ring): Appears as a doublet of doublets (~8.0 ppm).

H7 and H8 Protons:

In 6-Fluoro-5-methylquinoline, the proton at C7 is ortho to the Fluorine. It will show a

large

coupling constant (typically 8–10 Hz).

The Methyl group at C5 is ortho to the Fluorine. The methyl protons will appear as a

doublet due to

coupling (approx 2.0–2.5 Hz).

Contrast: In the 7-methyl isomer, the methyl group is meta to the fluorine, resulting in a

much smaller or negligible coupling.

Mass Spectrometry (MS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b020613/docs?utm_src=pdf-body#technical-guide-physical-properties-characterization-of-6-fluoro-5-methylquinoline
https://www.benchchem.com/product/b020613/docs?utm_src=pdf-body#technical-guide-physical-properties-characterization-of-6-fluoro-5-methylquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionization: ESI+ or APCI+.

Molecular Ion: [M+H]⁺ = 162.18.

Fragmentation: Loss of HCN (27 Da) is characteristic of the quinoline core, yielding a

fragment at m/z ~135.

Synthesis & Isolation Workflow
The synthesis generally follows a Skraup or modified Skraup protocol starting from 4-fluoro-3-

methylaniline. The reaction involves heating the aniline with glycerol, sulfuric acid, and an

oxidizing agent (e.g., nitrobenzene or iodine).

Reaction Pathway Diagram[4][6]

4-Fluoro-3-methylaniline

Cyclization & Aromatization

+ Reagents

Glycerol / H2SO4 / [Ox] Acrolein (In situ)

Mixture:
5-Me (Minor) + 7-Me (Major)

Column Chromatography
(Hexane/EtOAc) 6-Fluoro-5-methylquinolineIsolation

Click to download full resolution via product page

Figure 1: General synthetic workflow via Skraup reaction. Note the formation of regioisomers

requires careful chromatographic separation.

Purification Protocol
Extraction: Basify the reaction mixture (pH > 10) with NaOH and extract with

Dichloromethane (DCM).

Drying: Dry organic layer over anhydrous Na₂SO₄.

Separation: Flash column chromatography on silica gel.

Mobile Phase: Gradient of 0% to 20% Ethyl Acetate in Hexanes.
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Elution Order: The 5-methyl isomer typically elutes after the 7-methyl isomer due to slightly

higher polarity caused by the dipole moment compression between the N-lone pair and

the C5-Methyl/C6-Fluoro cluster.

Handling, Stability & Safety
Stability Profile

Thermal: Stable up to 200°C; can be distilled under vacuum.

Light: Light-sensitive over prolonged periods; store in amber vials.

Reactivity: The C8 position is susceptible to electrophilic aromatic substitution (e.g.,

bromination), while the C2 position is activated for nucleophilic attack if N-oxidized.

Safety Data (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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